Cas no 51170-83-3 (2-bromo-4-chloro-N-{(2E)-1-[(1E)-2-methylbut-1-en-1-yl]pyrrolidin-2-ylidene}aniline)

• Product name: 2-bromo-4-chloro-N-{(2E)-1-[(1E)-2-methylbut-1-en-1-yl]pyrrolidin-2-ylidene}aniline
• CAS No: 51170-83-3
• MF: C₁₅H₁₈BrClN₂
• MW: 341.673821926117
• CID: 1570774
• PubChem ID: 3039760

2-bromo-4-chloro-N-{(2E)-1-[(1E)-2-methylbut-1-en-1-yl]pyrrolidin-2-ylidene}aniline Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-chloro-N-{(2E)-1-[(1E)-2-methylbut-1-en-1-yl]pyrrolidin-2-ylidene}aniline
• N-(2-bromo-4-chlorophenyl)-1-[(E)-2-methylbut-1-enyl]pyrrolidin-2-imine
• 2-Bromo-4-chloro-N-(1-(2-methyl-1-butenyl)-2-pyrrolidinylidene)benzenamine
• BRN 1489479
• Pyrrolidine, 2-((2-bromo-4-chlorophenyl)imino)-1-(2-methyl-1-butenyl)-
• 51170-83-3
• Benzenamine, 2-bromo-4-chloro-N-(1-(2-methyl-1-butenyl)-2-pyrrolidinylidene)-

• Inchi： InChI=1S/C15H18BrClN2/c1-3-11(2)10-19-8-4-5-15(19)18-14-7-6-12(17)9-13(14)16/h6-7,9-10H,3-5,8H2,1-2H3/b11-10+,18-15?
• InChI Key： GCUXPCAMPKTJLW-OKKAIMOHSA-N
• SMILES： CCC(=CN1CCCC1=NC2=C(C=C(C=C2)Cl)Br)C

Computed Properties

• Exact Mass: 340.03434
• Monoisotopic Mass: 340.034189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 15.6

Experimental Properties

• Density: 1.35
• Boiling Point: 418.1°C at 760 mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.59
• PSA: 15.6